Cas no 1391310-36-3 (4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol
• CAS No: 1391310-36-3
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 5907777
• PubChem ID: 77130195
• Update Time: 2025-05-25

4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol
• EN300-1859139
• 1391310-36-3

• Inchi： 1S/C9H12N2O5/c1-16-8-3-5(6(10)4-12)2-7(9(8)13)11(14)15/h2-3,6,12-13H,4,10H2,1H3
• InChI Key： NGCGBOZPHGDRNZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(CO)N)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 228.07462149g/mol
• Monoisotopic Mass: 228.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 122Ų

Additional information on 4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol

Recent Advances in the Study of 4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol (CAS: 1391310-36-3)

The compound 4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol (CAS: 1391310-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical assays. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.

One of the key areas of research has been the synthesis and structural modification of 4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is crucial for its potential use in vivo.

In addition to its synthetic advancements, the biological activity of 4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol has been a focal point. Research conducted at the University of Cambridge revealed that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs. Further in vitro and in vivo studies are underway to validate these effects and assess its safety profile.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's interaction with cellular receptors. The researchers used advanced computational modeling and X-ray crystallography to map the binding sites, providing valuable insights into its molecular interactions. This information is critical for designing derivatives with enhanced efficacy and selectivity.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol, such as its absorption, distribution, metabolism, and excretion (ADME), require further investigation. Preliminary data indicate moderate bioavailability, which may limit its therapeutic application unless optimized through structural modifications or formulation strategies.

In conclusion, 4-(1-amino-2-hydroxyethyl)-2-methoxy-6-nitrophenol (CAS: 1391310-36-3) represents a promising candidate in chemical biology and pharmaceutical research. Its unique structural and functional properties offer multiple avenues for exploration, from synthetic chemistry to therapeutic development. Ongoing studies are expected to provide deeper insights into its potential applications and pave the way for future innovations in the field.